Cas no 36241-57-3 (2-(4-Methyl-piperazine-1-sulfonyl)-ethylamine)

• Product Name: 2-(4-Methyl-piperazine-1-sulfonyl)-ethylamine
• CAS No: 36241-57-3
• MF: C₇H₁₇N₃O₂S
• MW: 207.293780088425
• MDL: MFCD09041906
• CID: 296174
• PubChem ID: 22692376
• Update Time: 2025-04-19

2-(4-Methyl-piperazine-1-sulfonyl)-ethylamine Chemical and Physical Properties

Names and Identifiers

• Ethanamine,2-[(4-methyl-1-piperazinyl)sulfonyl]-
• Piperazine,1-[(2-aminoethyl)sulfonyl]-4-methyl- (9CI)
• 2-(4-methylpiperazin-1-yl)sulfonylethanamine
• 2-(4-Methyl-piperazine-1-sulfonyl)-ethylamine
• 2-[(4-METHYLPIPERAZIN-1-YL)SULFONYL]ETHANAMINE
• 2-(4-methylpiperazin-1-ylsulfonyl)ethanamine
• EN300-238263
• 36241-57-3
• AKOS005208417
• 2-[(4-methylpiperazin-1-yl)sulfonyl]ethan-1-amine
• 2-(4-Methylpiperazine-1-sulfonyl)ethan-1-amine
• F2158-0068
• DTXSID70627602

• MDL： MFCD09041906
• Inchi： 1S/C7H17N3O2S/c1-9-3-5-10(6-4-9)13(11,12)7-2-8/h2-8H2,1H3
• InChI Key： OGZWPWSXFHWGTK-UHFFFAOYSA-N
• SMILES： S(CCN)(N1CCN(C)CC1)(=O)=O

Computed Properties

• Exact Mass: 207.10431
• Monoisotopic Mass: 207.10414797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 75Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 331.4±52.0 °C at 760 mmHg
• Flash Point: 154.2±30.7 °C
• PSA: 66.64
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-(4-Methyl-piperazine-1-sulfonyl)-ethylamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines